Cas no 13837-45-1 (1-Ethoxycyclopropanol)

• Product Name: 1-Ethoxycyclopropanol
• CAS No: 13837-45-1
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 1032416
• PubChem ID: 10964426
• Update Time: 2025-09-27

1-Ethoxycyclopropanol Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxycyclopropanol
• 1-ethoxycyclopropan-1-ol
• Cyclopropanol, 1-ethoxy-
• 13837-45-1
• CS-0056034
• DTXSID70449927
• DB-063250
• MFCD15143691
• A904638
• cyclopropanone ethylhemiketal
• O10402
• AS-49985
• SY111974
• 1-ethoxy-cyclopropan-1-ol
• AKOS015843388
• SB84167
• SCHEMBL1496435

• MDL： MFCD15143691
• Inchi： 1S/C5H10O2/c1-2-7-5(6)3-4-5/h6H,2-4H2,1H3
• InChI Key： OJYAYFNIVUIJNZ-UHFFFAOYSA-N
• SMILES： O(CC)C1(CC1)O

Computed Properties

• Exact Mass: 102.068079557g/mol
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 1-Ethoxycyclopropanol

Research Brief on 1-Ethoxycyclopropanol (CAS: 13837-45-1) in Chemical Biology and Pharmaceutical Applications

1-Ethoxycyclopropanol (CAS: 13837-45-1) is a cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique three-membered ring structure and ethoxy functional group, serves as a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-Ethoxycyclopropanol as a key building block in the synthesis of cyclopropane-containing drugs. The research demonstrated that the compound's strained ring system enhances binding affinity to biological targets, making it a promising candidate for drug design. The study also emphasized the compound's stability under physiological conditions, which is crucial for its pharmacokinetic properties. These findings underscore the potential of 1-Ethoxycyclopropanol in the development of next-generation therapeutics.

In addition to its pharmaceutical applications, 1-Ethoxycyclopropanol has been investigated for its utility in chemical biology. A recent preprint on bioRxiv detailed its use as a probe to study enzyme mechanisms, particularly those involving cyclopropane ring-opening reactions. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to track the compound's interactions with enzymes. This work provides valuable insights into the mechanistic pathways of cyclopropane metabolism, which could inform the design of enzyme inhibitors or activators.

Another area of active research involves the scalable synthesis of 1-Ethoxycyclopropanol. A 2024 paper in Organic Process Research & Development presented an optimized synthetic route that improves yield and reduces environmental impact. The authors employed green chemistry principles, such as solvent-free reactions and catalytic methods, to achieve a more sustainable production process. This advancement is particularly relevant for industrial applications, where cost-effectiveness and sustainability are critical considerations.

Despite these promising developments, challenges remain in the widespread adoption of 1-Ethoxycyclopropanol. For instance, its reactivity can lead to side reactions in complex synthetic pathways, necessitating precise control of reaction conditions. Future research directions may focus on developing protective group strategies or catalytic systems to mitigate these issues. Additionally, further in vivo studies are needed to fully evaluate the compound's therapeutic potential and safety profile.

In conclusion, 1-Ethoxycyclopropanol (CAS: 13837-45-1) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for drug discovery and mechanistic studies. As research continues to uncover new insights, this compound is poised to play an increasingly important role in the development of innovative therapies and biochemical tools.